2-hydrazinyl-1-(2-methoxyethyl)-5,7-dimethylpyrido[2,3-d]pyrimidin-4(1H)-one

• IUPAC Name: 2-hydrazinyl-1-(2-methoxyethyl)-5,7-dimethylpyrido[2,3-d]pyrimidin-4-one
• InChI: InChI=1S/C12H17N5O2/c1-7-6-8(2)14-10-9(7)11(18)15-12(16-13)17(10)4-5-19-3/h6H,4-5,13H2,1-3H3,(H,15,16,18)
• InChI Key: QLCCEOKMIVOLDD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC2=C1C(=O)N=C(N2CCOC)NN)C
• Molecular Formula: C12H17N5O2
• Molecular Weight: 263.30 g/mol

Description

Synthesis Analysis

This involves detailing the chemical reactions used to synthesize the compound. It may include the starting materials, reagents, catalysts, and conditions of the reaction.

Molecular Structure Analysis

This involves the study of the compound’s molecular geometry, bond lengths and angles, and other structural parameters. Techniques such as X-ray crystallography, NMR spectroscopy, and computational chemistry are often used.

Chemical Reactions Analysis

This involves studying the chemical reactions that the compound undergoes. It includes understanding the reaction mechanisms, the products formed, and the conditions under which the reactions occur.

Physical And Chemical Properties Analysis

This involves studying properties such as the compound’s melting point, boiling point, solubility, stability, and reactivity.

Mechanism of Action

If the compound is biologically active, this would involve understanding how the compound interacts with biological systems. This could include its binding to specific proteins, its effect on cellular processes, and its overall effect on an organism.

Safety and Hazards

This involves understanding the potential risks associated with handling the compound. It could include toxicity data, flammability, environmental impact, and appropriate safety precautions.

Future Directions

This involves speculating on potential future research directions. It could include potential applications of the compound, unanswered questions about its properties or reactivity, or ideas for new compounds to synthesize.